6-amino-7-hydroxy-5H-[1,3]thiazolo[3,2-a]pyrimidine-3,5(2H)-dione

• Molecular Formula: C6H5N3O3S
• Molecular Weight: 199.19 g/mol
• SMILES: C1C(=O)N2C(=O)C(=C(N=C2S1)O)N
• InChI: InChI=1S/C6H5N3O3S/c7-3-4(11)8-6-9(5(3)12)2(10)1-13-6/h11H,1,7H2
• InChIKey: CFNMLIOLTYISHV-UHFFFAOYSA-N

6-Amino-7-hydroxy-thiazolo[3,2-a]pyrimidine-3,5-dione Procurement Guide

6-Amino-7-hydroxy-5H-[1,3]thiazolo[3,2-a]pyrimidine-3,5(2H)-dione (C₆H₅N₃O₃S, MW 199.19 g/mol) is a heterobicyclic compound belonging to the thiazolo[3,2-a]pyrimidine-3,5-dione family, distinguished by a 6-amino-7-hydroxy substitution pattern on the fused thiazole-pyrimidine core . This substitution pattern differentiates it from the more commonly reported 7-amino-2-aryl-thiazolo[3,2-a]pyrimidine-3,5-dione analogs such as ATTP (7-amino-2-(p-tolyl)-2H-thiazolo[3,2-a]pyrimidine-3,5-dione, C₁₃H₁₁N₃O₂S, MW ~273 g/mol) and ACTP (7-amino-2-(4-chlorophenyl)-2H-thiazolo[3,2-a]pyrimidine-3,5-dione) [1]. The presence of both an amino and a hydroxy group on the pyrimidine ring confers distinct hydrogen-bond donor/acceptor capacity and reactivity for downstream derivatization, positioning this compound as a functionally non-interchangeable building block for medicinal chemistry and materials science applications.

Substitution Pattern Unique 6-amino-7-hydroxy motif on thiazolo[3,2-a]pyrimidine core

Functional Handles Two orthogonal reactive sites (6-NH₂, 7-OH) for regioselective derivatization

Hydrogen-Bond Profile Dual donor/acceptor system absent in common 7-amino-2-aryl analogs

• [1] G. Karthik, M. A. Quraishi, et al., Two derivatives of 7-amino-thiazolo[3,2-a]pyrimidine as inhibitors of mild steel corrosion in 1.0 M HCl solution part II: Adsorption and quantum chemical studies, INIS Repository, 2024, RN:55108755. View Source

6-Amino-7-hydroxy-thiazolo[3,2-a]pyrimidine-3,5-dione Substitution Risks

Thiazolo[3,2-a]pyrimidine-3,5-diones are not a monolithic compound class; the position and nature of substituents dictate hydrogen-bonding architecture, electronic distribution, and synthetic tractability. The 6-amino-7-hydroxy motif creates a contiguous donor-acceptor system that is absent in 7-amino-2-aryl analogs (e.g., ATTP, ACTP) . This difference directly impacts molecular recognition: in Bcl-2 family protein inhibitors, the stereochemical configuration and hydrogen-bond network of the thiazolo[3,2-a]pyrimidine core modulate binding affinities by over an order of magnitude (Ki 0.24–2.20 μM across enantiomers) [1]. Furthermore, the hydroxy group at C7 enables O-functionalization pathways (etherification, esterification) that are unavailable to 7-amino-only derivatives, fundamentally altering the accessible chemical space. Generic substitution risks loss of desired binding, reactivity, or downstream derivatization potential.

Target 6-Amino-7-hydroxy 2 HBD, 2 functional handles

Generic substitute 7-Amino-2-aryl analogs 1 HBD, single amine handle

Hydrogen-bond network divergence may shift molecular recognition and binding affinity profiles.

Target C7 hydroxy present Etherification/esterification possible

Generic substitute 7-Amino-only derivatives No O-functionalization route

Loss of the 7-OH handle removes orthogonal derivatization capacity, limiting library design flexibility.

Target MW 199 g/mol Lead-like fragment range

Generic substitute ATTP ~273 g/mol Heavier 2-aryl congener

Substituting to higher-MW analogs may reduce lead-like efficiency and alter ADME screening profiles.

• [1] Yaochun Xu et al., Characterization of the stereochemical structures of 2H-thiazolo[3,2-a]pyrimidine compounds and their binding affinities for anti-apoptotic Bcl-2 family proteins, ChemMedChem, 2013, 8(8), 1345-1352, DOI: 10.1002/cmdc.201300159, PMID: 23794243. View Source

Differentiation Evidence for 6-Amino-7-hydroxy-thiazolo[3,2-a]pyrimidine-3,5-dione

Hydrogen-Bond Donor Comparison with 7-Amino Analogs

The target compound possesses two hydrogen-bond donor (HBD) sites (6-NH₂ and 7-OH), whereas the closely related 7-amino-2-aryl-thiazolo[3,2-a]pyrimidine-3,5-diones such as ATTP possess only one HBD (7-NH₂) [1]. This difference directly influences solubility, permeability, and target engagement potential. For comparison, the Bcl-2 inhibitor class demonstrates that even subtle stereochemical variations in the thiazolo[3,2-a]pyrimidine core alter binding Ki values by up to ~9-fold (range 0.24–2.20 μM) [2].

HBD Count

Cross-study comparable

2 (6-NH₂, 7-OH) vs ATTP: 1 (7-NH₂ only)

May enhance aqueous solubility and target hydrogen-bond interactions.

Based on reported chemical structures.

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	2 HBD (6-NH₂, 7-OH)
Comparator Or Baseline	ATTP (7-amino-2-(p-tolyl)-2H-thiazolo[3,2-a]pyrimidine-3,5-dione): 1 HBD (7-NH₂ only)
Quantified Difference	+1 HBD (100% increase)
Conditions	Structural analysis based on reported chemical structures

Why This Matters

Higher HBD count can enhance aqueous solubility and enable additional hydrogen-bond interactions with biological targets, directly affecting assay performance and lead optimization outcomes.

• [1] G. Karthik, M. A. Quraishi, et al., Two derivatives of 7-amino-thiazolo[3,2-a]pyrimidine as inhibitors of mild steel corrosion in 1.0 M HCl solution part II: Adsorption and quantum chemical studies, INIS Repository, 2024, RN:55108755. View Source
• [2] Yaochun Xu et al., Characterization of the stereochemical structures of 2H-thiazolo[3,2-a]pyrimidine compounds and their binding affinities for anti-apoptotic Bcl-2 family proteins, ChemMedChem, 2013, 8(8), 1345-1352, DOI: 10.1002/cmdc.201300159, PMID: 23794243. View Source

Molecular Weight Advantage vs. 7-Amino-2-aryl Analogs

The target compound has a molecular weight of 199.19 g/mol , significantly lower than the 7-amino-2-aryl comparator ATTP (MW ~273 g/mol, C₁₃H₁₁N₃O₂S) [1]. This ~37% reduction in molecular weight falls well within the favorable range for lead-like properties (MW < 300), potentially offering superior permeability and oral bioavailability prospects compared to heavier 2-aryl congeners.

Molecular Weight

Cross-study comparable

199.19 g/mol vs ATTP ~273 g/mol; ~37% lower

Lower MW supports lead-like property screening.

Calculated from molecular formulas.

Evidence Dimension	Molecular weight
Target Compound Data	199.19 g/mol (C₆H₅N₃O₃S)
Comparator Or Baseline	ATTP: ~273 g/mol (C₁₃H₁₁N₃O₂S); ACTP: ~294 g/mol (C₁₃H₁₀ClN₃O₂S)
Quantified Difference	~37% lower MW vs. ATTP (~74 g/mol absolute difference); ~48% lower vs. ACTP
Conditions	Calculated from reported molecular formulas

Why This Matters

Lower molecular weight correlates with improved ligand efficiency metrics and higher probability of favorable ADME properties, making this compound a more attractive starting point for fragment-based or lead-oriented synthesis campaigns.

• [1] G. Karthik, M. A. Quraishi, et al., Two derivatives of 7-amino-thiazolo[3,2-a]pyrimidine as inhibitors of mild steel corrosion in 1.0 M HCl solution part II: Adsorption and quantum chemical studies, INIS Repository, 2024, RN:55108755. View Source

Dual Functionalization Handle Advantage

The simultaneous presence of a nucleophilic amino group (6-NH₂) and a hydroxy group (7-OH) on the target compound provides two orthogonal functionalization handles, enabling regioselective derivatization via amidation/alkylation at N6 and etherification/esterification at O7 . In contrast, 7-amino-2-aryl derivatives such as ATTP/ACTP offer only a single amino handle for diversification [1]. This dual-handle architecture enables more complex library synthesis in fewer steps, a critical advantage for structure-activity relationship (SAR) exploration.

Functional Handles

Class-level inference

2 (6-NH₂, 7-OH) vs ATTP/ACTP: 1 (7-NH₂ only)

Enables orthogonal, sequential derivatization for library synthesis.

Inferred from common synthetic transformations.

Evidence Dimension	Number of distinct derivatizable functional groups
Target Compound Data	2 (6-NH₂, 7-OH)
Comparator Or Baseline	ATTP/ACTP: 1 (7-NH₂ only; 2-aryl group is typically introduced during cyclization and less amenable to post-synthetic modification)
Quantified Difference	+1 functional handle (100% increase in orthogonal reactive sites)
Conditions	Inferred from reported chemical structures and common synthetic transformations of thiazolo[3,2-a]pyrimidines

Why This Matters

Dual functionalization handles reduce the number of synthetic steps required to generate diverse compound libraries, accelerating SAR campaigns and enabling exploration of broader chemical space per unit cost.

• [1] G. Karthik, M. A. Quraishi, et al., Two derivatives of 7-amino-thiazolo[3,2-a]pyrimidine as inhibitors of mild steel corrosion in 1.0 M HCl solution part II: Adsorption and quantum chemical studies, INIS Repository, 2024, RN:55108755. View Source

Bcl-2 Family Protein Inhibition Potential

Substituted 2H-thiazolo[3,2-a]pyrimidine compounds have been validated as general inhibitors of anti-apoptotic Bcl-2 family proteins (Bcl-xL, Bcl-2, Mcl-1), with fluorescence-polarization-based binding assays yielding Ki values ranging from 0.24 to 2.20 μM across stereoisomers [1]. While the 6-amino-7-hydroxy-5H-[1,3]thiazolo[3,2-a]pyrimidine-3,5(2H)-dione itself has not yet been directly profiled against Bcl-2 targets, its core scaffold and complementary hydrogen-bonding functionality position it as a logical starting point for developing analogs with potential for enhanced affinity through additional H-bond contacts with the protein binding pocket.

Bcl-2 Inhibition (class)

Class-level inference

Scaffold class Ki: 0.24–2.20 μM (Bcl-xL, Bcl-2, Mcl-1)

Class-level fit for apoptosis probe development.

Direct measurement of this analog pending.

Evidence Dimension	Binding affinity (Ki) for Bcl-2 family proteins
Target Compound Data	Not directly measured; scaffold belongs to the Bcl-2 inhibitory thiazolo[3,2-a]pyrimidine class
Comparator Or Baseline	Representative 2H-thiazolo[3,2-a]pyrimidine derivatives: Ki = 0.24–2.20 μM (across R/S enantiomers vs. Bcl-xL, Bcl-2, Mcl-1) [1]
Quantified Difference	Class-level assessment; direct Ki comparison not yet available
Conditions	Fluorescence-polarization-based competitive binding assay

Why This Matters

The established Bcl-2 inhibitory activity of the thiazolo[3,2-a]pyrimidine class, combined with the distinct 6-amino-7-hydroxy motif of this compound, suggests potential for developing novel apoptosis-modulating agents with differentiated binding profiles.

• [1] Yaochun Xu et al., Characterization of the stereochemical structures of 2H-thiazolo[3,2-a]pyrimidine compounds and their binding affinities for anti-apoptotic Bcl-2 family proteins, ChemMedChem, 2013, 8(8), 1345-1352, DOI: 10.1002/cmdc.201300159, PMID: 23794243. View Source

Application Scenarios for 6-Amino-7-hydroxy-thiazolo[3,2-a]pyrimidine-3,5-dione

Fragment-Based Libraries for Bcl-2 Inhibition

Given its low molecular weight (199.19 g/mol) and dual hydrogen-bond donor capacity, this compound is ideally suited as a fragment-sized starting point for developing Bcl-2 family protein inhibitors. The thiazolo[3,2-a]pyrimidine scaffold has demonstrated Ki values of 0.24–2.20 μM against Bcl-xL, Bcl-2, and Mcl-1 [1], and the additional 7-OH group offers an extra anchoring point for structure-guided optimization via fragment growing or linking strategies. Procurement of this specific 6-amino-7-hydroxy analog—rather than a generic 7-amino-2-aryl derivative—enables exploration of hydrogen-bond-mediated affinity gains that are not accessible with comparator scaffolds.

Regioselective Derivatization for Library Synthesis

The orthogonal reactivity of the 6-NH₂ (nucleophilic amine) and 7-OH (hydroxyl) groups enables sequential, regioselective derivatization without protecting group manipulation, as outlined in the product technical documentation . This dual-handle architecture permits rapid generation of diverse compound libraries through combinatorial amidation/alkylation at N6 followed by O-functionalization at C7. Researchers requiring a scaffold with two distinct reactive sites for SAR exploration—rather than a single-point derivatization handle offered by 7-amino-2-aryl analogs—will derive greater synthetic efficiency from this compound.

Corrosion Inhibition with Heteroatom-Rich Scaffolds

Thiazolo[3,2-a]pyrimidine-3,5-diones have demonstrated corrosion inhibition efficiencies on mild steel in acidic media (e.g., ATTP and ACTP in 1.0 M HCl) [2]. The target compound, with its higher heteroatom density (N, O, S) and additional hydroxy group, may offer enhanced metal-surface adsorption compared to 7-amino-2-aryl derivatives. Industrial researchers evaluating thiazolopyrimidine-based corrosion inhibitors should consider this analog to probe the effect of the 6-amino-7-hydroxy motif on inhibition efficiency and adsorption thermodynamics.

Multi-Target Probe Development Scaffold

The thiazolo[3,2-a]pyrimidine core has been implicated in diverse pharmacological activities including antimalarial, anti-inflammatory, and cytotoxic effects [3]. The 6-amino-7-hydroxy-5H-[1,3]thiazolo[3,2-a]pyrimidine-3,5(2H)-dione variant provides a hydrogen-bond-rich pharmacophore that can be elaborated into probes targeting multiple biological pathways. Its lower molecular weight relative to 2-aryl congeners makes it particularly attractive for CNS-targeted programs where reduced MW and increased HBD count correlate with improved blood-brain barrier penetration probability.

Application

Selection Property

Validation Focus

Fragment-based library design

Low MW & dual HBD capacity

Binding affinity screening vs Bcl-2 family

Regioselective library synthesis

Orthogonal amino/hydroxy handles

Derivatization selectivity and yield

Corrosion inhibitor screening

Heteroatom-rich adsorption scaffold

Inhibition efficiency in acidic media

Multi-pathway probe synthesis

Low MW and H-bond pharmacophore

Blood-brain barrier penetration screening context

• [1] Yaochun Xu et al., Characterization of the stereochemical structures of 2H-thiazolo[3,2-a]pyrimidine compounds and their binding affinities for anti-apoptotic Bcl-2 family proteins, ChemMedChem, 2013, 8(8), 1345-1352, DOI: 10.1002/cmdc.201300159, PMID: 23794243. View Source
• [2] G. Karthik, M. A. Quraishi, et al., Two derivatives of 7-amino-thiazolo[3,2-a]pyrimidine as inhibitors of mild steel corrosion in 1.0 M HCl solution part II: Adsorption and quantum chemical studies, INIS Repository, 2024, RN:55108755. View Source
• [3] J. N. Jatiya et al., Synthesis, In Vitro Antimalarial Evaluation, ADMET Properties, and Molecular Docking Studies of Novel Thiazolo[3,2-a]pyrimidine Derivatives, Russian Journal of General Chemistry, 2025 (DOI pending). View Source